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Compound of Interest

Compound Name:
4-Amino-5-cyano-2-

hydroxybenzoic acid

CAS No.: 72817-93-7

Cat. No.: B2862075

Get Quote

Abstract
This technical guide outlines the rigorous handling, storage, and analytical protocols for 4-
Amino-5-cyano-2-hydroxybenzoic acid (CAS: 72817-93-7). As a highly functionalized

aromatic scaffold featuring orthogonal reactive groups (amine, nitrile, hydroxyl, and carboxylic

acid), this compound is a critical intermediate in the synthesis of fused heterocycles, including

quinazolines and benzoxazoles, often utilized in the development of xanthine oxidase inhibitors

and kinase inhibitors. This document synthesizes physicochemical data with field-proven

stability measures to ensure experimental reproducibility and safety.
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Property Specification

Chemical Name 4-Amino-5-cyano-2-hydroxybenzoic acid

CAS Number 72817-93-7

Molecular Formula C₈H₆N₂O₃

Molecular Weight 178.15 g/mol

Appearance Off-white to pale yellow crystalline powder

Solubility (Primary) DMSO (>20 mg/mL), DMF, Methanol (moderate)

Solubility (Secondary)
Water (Sparingly soluble; pH-dependent

solubility due to zwitterionic potential)

pKa (Predicted) Carboxyl: ~2.5

Melting Point >250°C (Decomposition likely)

Structural Utility Analysis
The compound’s value lies in its tetrasubstituted benzene core. The ortho relationship between

the amino and cyano groups allows for rapid cyclization into quinazolines, while the ortho

hydroxy-carboxylic motif permits benzoxazole formation or chelation.

Figure 1: Functional Group Reactivity Map
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Figure 1: Orthogonal reactivity nodes for drug synthesis scaffolds.

4-Amino-5-cyano-
2-hydroxybenzoic acid

4-Amino Group:
Nucleophilic attack
(Cyclization point)

5-Cyano Group:
Electrophilic center

(Pinner reaction/Hydrolysis)

2-Hydroxy Group:
H-bond donor/acceptor

(Chelation/Esterification)

1-Carboxyl Group:
Decarboxylation risk

(Amide coupling)

Click to download full resolution via product page

Safety & Hazard Analysis (E-E-A-T)
Critical Hazard: The "Cyano" Factor
While aryl nitriles are generally stable, the presence of the carboxylic acid and hydroxyl group

creates a microenvironment that may catalyze hydrolysis under extreme conditions.

Risk: Potential release of trace Hydrogen Cyanide (HCN) if exposed to strong mineral acids

at elevated temperatures.

Mitigation:NEVER mix with concentrated sulfuric or hydrochloric acid outside of a closed,

scrubbed reactor system.

Standard Hazards (GHS Classification)
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Personal Protective Equipment (PPE)
Respiratory: N95/P2 particulate respirator required during weighing; full-face respirator if

dust generation is uncontrolled.

Dermal: Double nitrile gloves (0.11 mm min. thickness). The polarity of the molecule allows it

to penetrate simple latex barriers.

Engineering Controls: All handling of dry powder must occur within a certified Chemical

Fume Hood.

Storage & Handling Protocols
Storage Hierarchy
The stability of 4-Amino-5-cyano-2-hydroxybenzoic acid is compromised by oxidative

coupling (via the amine) and hydrolytic desulfurization (if thio-analogs are present, though less

relevant here, hydrolysis of nitrile is the main concern).

Protocol 1: Long-Term Storage

Temperature: Store at -20°C.

Atmosphere: Purge container with Argon (Ar) or Nitrogen (N₂) before sealing. The amine

group is susceptible to slow oxidation (browning) in air.

Container: Amber glass vials with Teflon-lined caps. Avoid polystyrene (leaching risk with

DMSO stocks).

Desiccation: Store secondary container over silica gel or Drierite®.

Figure 2: Storage Decision Tree
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Figure 2: Storage logic based on physical state and duration.
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Solubilization & Experimental Preparation
Solvent Compatibility

Preferred: Dimethyl Sulfoxide (DMSO) (Anhydrous).

Protocol: Add solvent dropwise with vortexing. Mild sonication (30-40 kHz) for <5 mins is

acceptable.

Acceptable: Dimethylformamide (DMF), Methanol (warm).

Avoid: Water (unless pH > 8), Diethyl Ether, Hexanes.

Stock Solution Preparation (10 mM)
Weigh 1.78 mg of compound into a sterile microcentrifuge tube.

Add 1.0 mL of anhydrous DMSO.
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Vortex for 30 seconds.

QC Check: Inspect for turbidity. If particulates remain, centrifuge at 10,000 x g for 1 minute.

Usage: Dilute into aqueous buffers (PBS, media) immediately prior to use. Keep final DMSO

concentration <0.5% to avoid cytotoxicity in biological assays.

Analytical Verification (QC Protocol)
To ensure the integrity of the "cyano" and "amino" groups, which can degrade into amides or

oxidation products, High-Performance Liquid Chromatography (HPLC) is required.

Method: Reverse-Phase HPLC (Acidic)
Rationale: The acidic mobile phase suppresses the ionization of the carboxylic acid (keeping

it neutral) and protonates the amine, improving retention and peak shape on C18 columns.

Table 2: HPLC Method Parameters

Parameter Setting

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x

100 mm, 3.5 µm

Mobile Phase A
Water + 0.1% Formic Acid (or Trifluoroacetic

acid)

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Flow Rate 1.0 mL/min

Gradient
0-2 min: 5% B; 2-10 min: 5% -> 60% B; 10-12

min: 60% -> 95% B

Detection
UV @ 254 nm (Aromatic ring) and 220 nm

(Amide/Nitrile absorption)

Temperature 30°C

Expected RT
~4.5 - 6.0 min (Dependent on specific column

dead volume)
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Interpretation of Impurities
Peak at RRT 0.8: Likely the decarboxylated species (4-amino-3-cyanophenol) if stored

improperly.

Peak at RRT 1.2: Likely the amide hydrolysis product (cyano group hydrolyzing to amide).

Emergency Procedures
Spill (Dry): Do not sweep (dust generation). Cover with a damp paper towel (soaked in weak

alkaline solution, e.g., 1% NaHCO₃) to neutralize potential acidity, then wipe up.

Skin Contact: Wash immediately with soap and copious water. The lipophilic nature requires

thorough mechanical washing.

Ingestion: Immediately rinse mouth. Do not induce vomiting due to the potential for nitrile

metabolism. Seek medical attention citing "Aryl Nitrile Exposure".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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